(Z)-3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl diethylcarbamate

• IUPAC Name: [(2Z)-3-oxo-2-[(2,3,4-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl] N,N-diethylcarbamate
• InChI: InChI=1S/C23H25NO7/c1-6-24(7-2)23(26)30-15-9-10-16-18(13-15)31-19(20(16)25)12-14-8-11-17(27-3)22(29-5)21(14)28-4/h8-13H,6-7H2,1-5H3/b19-12-
• InChI Key: LBQNYKOIAPTLPZ-UNOMPAQXSA-N
• Canonical SMILES: CCN(CC)C(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=C(C(=C(C=C3)OC)OC)OC)O2
• Isomeric SMILES: CCN(CC)C(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C(=C(C=C3)OC)OC)OC)/O2
• Molecular Formula: C23H25NO7
• Molecular Weight: 427.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using techniques like single-crystal X-Ray diffraction (SXRD) and Fourier-Transform Infra-Red (FT-IR) spectroscopy. These techniques can provide information about the crystal structure and the presence of various functional groups.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, optical transparency, and third-order nonlinear optical properties have been studied for similar compounds.

Scientific Research Applications

Synthesis and Structural Characterization

• Zwitterionic dithiocarboxylates derived from N-heterocyclic carbenes have been synthesized and structurally characterized, indicating potential applications in the development of self-assembled monolayers with a high degree of orientational order. These findings suggest potential uses in surface chemistry and material sciences (Siemeling et al., 2012).

Antioxidant Activity

• Heterocyclic compounds bearing the 3,4,5-trimethoxybenzyloxy group have shown significant antioxidant activities. This research highlights the potential of these compounds in the development of novel antioxidants, which can be beneficial in various fields, including food preservation and pharmaceuticals (Kareem et al., 2016).

Antimicrobial Activity

• A series of (Z)-2-((5-(4-hydroxybenzylidene)-4-oxo-4,5-dihydrothiazol-2-yl)amino) acid derivatives have been synthesized and evaluated for their antimicrobial activity. These compounds have shown efficacy against various bacteria, indicating potential applications in the development of new antimicrobial agents (PansareDattatraya & Devan, 2015).

Analytical and Chemical Studies

• Various methods have been developed for determining the antioxidant activity of compounds, including tests like ORAC, HORAC, TRAP, and TOSC. These methods can be applied to study the antioxidant capacity of complex samples, which could include derivatives of the compound (Munteanu & Apetrei, 2021).

Antibacterial Activity

• Novel synthetic methods and antibacterial evaluation of compounds with oxa(thia)zole scaffolding have been explored. These studies provide insights into the development of new antibacterial agents, which could potentially include derivatives of the compound (Sanz-Cervera et al., 2009).